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Compound of Interest

Compound Name: (2)-Thiothixene-d8

Cat. No.: B15611539

For researchers, scientists, and drug development professionals, this guide provides a
comparative overview of the pharmacokinetic profiles of the antipsychotic agent thiothixene
and its principal metabolites. The information is compiled from publicly available experimental
data.

Thiothixene, a thioxanthene derivative, undergoes extensive metabolism in the liver, leading to
the formation of several metabolites. The primary metabolites identified are N-
desmethylthiothixene and thiothixene sulfoxide, along with other hydroxylated and
demethylated sulfoxide derivatives.[1][2] Understanding the pharmacokinetic properties of both
the parent drug and its metabolites is crucial for optimizing therapeutic efficacy and minimizing
adverse effects.

Quantitative Pharmacokinetic Parameters

The following table summarizes the available pharmacokinetic parameters for thiothixene in
humans. Notably, specific quantitative data for its major metabolites (N-desmethylthiothixene
and thiothixene sulfoxide) are not readily available in the reviewed literature, highlighting a gap
in the current understanding of their disposition in the body.
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Thiothixene

N-
desmethylthiothixe
ne

Thiothixene
Sulfoxide

Peak Plasma Time

(Tmax)

1-3 hours[1][3]

Data not available

Data not available

Elimination Half-life

10-20 hours][3][4] or

) approximately 34 Data not available Data not available
2

hours[5][6]
Protein Binding >99%[1] Data not available Data not available

Primarily hepatic, via

Formed via hepatic

Formed via hepatic

Metabolism metabolism of metabolism of
CYP1A2[5][6] o o
thiothixene[1][3] thiothixene[1]
Mainly in feces via
. biliary elimination as _ _
Excretion Excreted in feces[3] Excreted in feces[1]

unchanged drug and
metabolites[1][3]

Metabolic Pathway of Thiothixene

The metabolic conversion of thiothixene primarily occurs in the liver. The following diagram

illustrates the main metabolic pathways leading to the formation of its major metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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